![molecular formula C24H16BrN B1524176 9-([1,1'-Biphenyl]-4-yl)-3-bromo-9H-carbazole CAS No. 894791-46-9](/img/structure/B1524176.png)
9-([1,1'-Biphenyl]-4-yl)-3-bromo-9H-carbazole
Cat. No. B1524176
Key on ui cas rn:
894791-46-9
M. Wt: 398.3 g/mol
InChI Key: MOCNGNGLTRMQQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08405070B2
Procedure details
3.1 g (10 mmol) of 9-(4-biphenylyl)carbazole was dissolved in 100 mL of chloroform, and 1.8 g (10 mmol) of N-bromosuccinimide was added thereto slowly. The mixture was stirred overnight (for about 24 hours) and then washed with water. Magnesium sulfate was added thereto to remove water and it was filtered. The filtrate was concentrated, collected, and dried. 3.7 g (yield: 95%) of 3-bromo-9-(4-biphenylyl)carbazole, which was beige powder, was obtained.
Yield
95%
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)[CH:6]=[CH:5][C:4]([N:7]2[C:19]3[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=3[C:13]3[C:8]2=[CH:9][CH:10]=[CH:11][CH:12]=3)=[CH:3][CH:2]=1.[Br:26]N1C(=O)CCC1=O>C(Cl)(Cl)Cl>[Br:26][C:16]1[CH:17]=[CH:18][C:19]2[N:7]([C:4]3[CH:5]=[CH:6][C:1]([C:20]4[CH:21]=[CH:22][CH:23]=[CH:24][CH:25]=4)=[CH:2][CH:3]=3)[C:8]3[C:13]([C:14]=2[CH:15]=1)=[CH:12][CH:11]=[CH:10][CH:9]=3
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Inputs
Step One
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Name
|
|
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Quantity
|
3.1 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=C(C=C1)N1C2=CC=CC=C2C=2C=CC=CC12)C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
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Step Two
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Name
|
|
|
Quantity
|
1.8 g
|
|
Type
|
reactant
|
|
Smiles
|
BrN1C(CCC1=O)=O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
The mixture was stirred overnight (for about 24 hours)
|
|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
|
Type
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WASH
|
|
Details
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washed with water
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ADDITION
|
Type
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ADDITION
|
|
Details
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Magnesium sulfate was added
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove water and it
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FILTRATION
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Type
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FILTRATION
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|
Details
|
was filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
collected
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=CC=2N(C3=CC=CC=C3C2C1)C1=CC=C(C=C1)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.7 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
